Cas no 326907-88-4 (2-oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate)

• Product Name: 2-oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate
• CAS No: 326907-88-4
• MF: C₂₄H₂₃NO₅S
• MW: 437.508125543594
• CID: 6434421
• PubChem ID: 2906219
• Update Time: 2025-05-20

2-oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate
• 2-oxo-2-phenylethyl 1-(naphthalen-2-ylsulfonyl)piperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 1-(2-naphthalenylsulfonyl)-, 2-oxo-2-phenylethyl ester
• Oprea1_097013
• 326907-88-4
• SR-01000239291
• phenacyl 1-naphthalen-2-ylsulfonylpiperidine-4-carboxylate
• SR-01000239291-1
• F0885-0047
• IFLab1_004078
• AKOS000811483
• Oprea1_425185
• HMS1423J08

• Inchi： 1S/C24H23NO5S/c26-23(19-7-2-1-3-8-19)17-30-24(27)20-12-14-25(15-13-20)31(28,29)22-11-10-18-6-4-5-9-21(18)16-22/h1-11,16,20H,12-15,17H2
• InChI Key： OKJDRKGINMJLQZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N1CCC(C(=O)OCC(C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 437.12969401g/mol
• Monoisotopic Mass: 437.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 628.2±65.0 °C(Predicted)
• pka: -6.58±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 2-oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate

Introduction to 2-Oxo-2-phenylethyl 1-(Naphthalene-2-sulfonyl)piperidine-4-carboxylate (CAS No. 326907-88-4)

2-Oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate (CAS No. 326907-88-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this detailed introduction, we will explore the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-Oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate is composed of a piperidine ring substituted with a naphthalene sulfonyl group and a 2-oxo-2-phenylethyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for drug development.

Synthesis Methods: The synthesis of 2-Oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach is the condensation of 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylic acid with 2-oxo-2-phenylethanol in the presence of a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method has been optimized to achieve high yields and is widely used in both academic and industrial settings.

Biological Activities: Recent studies have highlighted the diverse biological activities of 2-Oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate. One notable application is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 2-Oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate has shown promise in neurodegenerative disease models. A study conducted by a team at the University of California found that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials: While preclinical studies have provided encouraging results, further investigation is needed to evaluate the safety and efficacy of 2-Oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate in human subjects. Several phase I clinical trials are currently underway to assess its pharmacokinetics and tolerability. Preliminary data from these trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

Future Directions: The future prospects for 2-Oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and reduce potential side effects.

In conclusion, 2-Oxo-2-phenylethyl 1-(naphthalene-2-sulfonyl)piperidine-4-carboxylate (CAS No. 326907-88-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for further investigation and development in the pharmaceutical industry.